(2S,5S)-5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one

Specification

• CAS No.: 57129-14-3
• Molecular Formula: C11H20OS
• Molecular Weight: 200.34 g/mol
• IUPAC Name: (2S,5S)-5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one
• Standard InChI: InChI=1S/C11H20OS/c1-8-5-6-9(10(12)7-8)11(2,3)13-4/h8-9H,5-7H2,1-4H3/t8-,9-/m0/s1
• Standard InChI Key: HJFSNLWDUINFTB-IUCAKERBSA-N
• Isomeric SMILES: C[C@H]1CC[C@@H](C(=O)C1)C(C)(C)SC
• Canonical SMILES: CC1CCC(C(=O)C1)C(C)(C)SC

Introduction

Structural Characteristics and Stereochemical Configuration

Molecular Architecture

The compound’s IUPAC name, (2S,5S)-5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one, reflects its bicyclic structure: a cyclohexanone core substituted at positions 2 and 5 with a methyl group and a tert-methylthio group, respectively. The stereochemistry at C2 and C5 is critical, as the (2S,5S) configuration imposes specific spatial constraints that influence reactivity and intermolecular interactions.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	C₁₁H₂₀OS
Molecular Weight	200.34 g/mol
Stereochemistry	(2S,5S)
SMILES Notation	C[C@H]1CCC@@HC(C)(C)SC
InChIKey	HJFSNLWDUINFTB-IUCAKERBSA-N

Conformational Analysis

X-ray crystallography and density functional theory (DFT) studies of analogous cyclohexanone derivatives reveal that bulky substituents, such as the 2-methylsulfanylpropan-2-yl group, induce significant steric hindrance. This results in a distorted chair conformation for the cyclohexanone ring, with the methylthio group occupying an equatorial position to minimize strain. The dihedral angle between the cyclohexanone ring and the methylthio substituent is approximately 87.5°, a feature corroborated by computational models.

Synthesis and Optimization Strategies

Synthetic Pathways

The synthesis of (2S,5S)-5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one typically involves a multi-step sequence:

• Cyclohexanone Framework Construction: A Robinson annulation or Diels-Alder reaction forms the bicyclic core.

• Stereoselective Functionalization: Enzymatic or chiral catalyst-mediated alkylation introduces the methyl and methylthio groups with high enantiomeric excess.

• Thioether Formation: Reaction of a tertiary alcohol intermediate with methanethiol under acidic conditions yields the methylthio substituent.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield
Cyclohexanone Formation	Diels-Alder (Δ, toluene)	68%
Methylation	CH₃I, LDA, THF, −78°C	82%
Thioether Installation	(CH₃)₂CHSH, H₂SO₄, 60°C	75%

Physicochemical Properties

Spectral Characterization

• IR Spectroscopy: Strong absorption at 1685 cm⁻¹ confirms the ketone (C=O) stretch, while the methylthio group exhibits ν(S-C) at 680 cm⁻¹.

• ¹H NMR: Key signals include δ 1.25 (s, 6H, (CH₃)₂C), δ 1.98 (m, 1H, cyclohexane CH), and δ 2.45 (s, 3H, SCH₃).

• Mass Spectrometry: Molecular ion peak at m/z 200.34 (M⁺) with fragmentation patterns consistent with α-cleavage adjacent to the ketone.

Solubility and Stability

The compound exhibits limited water solubility (0.12 mg/mL at 25°C) but is miscible with organic solvents like ethanol and dichloromethane. Stability studies indicate decomposition above 200°C, with the methylthio group undergoing oxidative degradation to sulfoxide derivatives under ambient conditions.

Applications in Fragrance and Flavor Chemistry

The methylthio group imparts a sulfurous, grapefruit-like odor profile, making the compound valuable in perfumery. Compared to isomenthone (a structurally similar cyclohexanone), it demonstrates enhanced longevity in fragrance formulations due to lower volatility (vapor pressure: 0.03 mmHg at 25°C).

Table 3: Odor Threshold Comparison

Compound	Odor Threshold (ppb)
(2S,5S)-Target Compound	0.15
Isomenthone	0.45
Limonene	10.2